Cas no 1261803-98-8 (2-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine)

• Product Name: 2-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine
• CAS No: 1261803-98-8
• MF: C₁₅H₁₃ClF₃N
• MW: 299.718633413315
• CID: 4992901
• Update Time: 2025-10-31

2-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine

• Inchi： 1S/C15H13ClF3N/c16-14-6-2-5-12(13(14)7-8-20)10-3-1-4-11(9-10)15(17,18)19/h1-6,9H,7-8,20H2
• InChI Key： PAAOOJAONGXJJW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=CC=C(C(F)(F)F)C=2)=C1CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 4.4
• Topological Polar Surface Area: 26

Additional information on 2-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine

Introduction to 2-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine (CAS No. 1261803-98-8)

2-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1261803-98-8, this molecule represents a unique structural motif characterized by a biphenyl core substituted with chloro and trifluoromethyl groups, linked to an ethylamine moiety. The presence of these functional groups imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The biphenyl ring system is a well-documented pharmacophore in drug discovery, often contributing to the binding affinity and selectivity of small-molecule inhibitors. In particular, the 3-chloro-3'-(trifluoromethyl)biphenyl moiety is of interest due to its ability to modulate enzyme activity through both hydrophobic interactions and dipole-dipole interactions. The chlorine atom at the 3-position introduces a polar, electron-withdrawing effect, while the trifluoromethyl group at the 3'-position enhances lipophilicity and metabolic stability. These features are critical in designing compounds that can effectively interact with biological targets while minimizing off-target effects.

The ethylamine side chain in 2-(3-chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine provides a basic nitrogen atom that can engage in hydrogen bonding or ionic interactions with polar residues in protein binding pockets. This functionality is particularly useful in designing kinase inhibitors or other enzyme-targeted therapeutics, where precise spatial orientation of functional groups is essential for optimal binding. Recent studies have highlighted the importance of amine-based scaffolds in drug design, demonstrating their potential in enhancing solubility and bioavailability of small molecules.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like 2-(3-chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine. These techniques allow researchers to predict binding affinities and identify potential lead compounds with high accuracy. For instance, molecular dynamics simulations have shown that this compound can adopt multiple conformations depending on its environment, which may influence its interaction with biological targets. Such insights are invaluable in optimizing lead structures before moving into expensive wet-lab synthesis.

In the context of medicinal chemistry, the synthesis of 2-(3-chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine has been explored through various synthetic pathways. One common approach involves Suzuki-Miyaura cross-coupling reactions between halogenated biphenyl derivatives and boronic acid esters, followed by functional group transformations to introduce the ethylamine moiety. Alternative methods include palladium-catalyzed coupling reactions or transition-metal-mediated cyclizations, which offer high yields and selectivity under mild conditions. The choice of synthetic route depends on factors such as cost, scalability, and environmental considerations.

The pharmacological profile of 2-(3-chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine has been investigated in several preclinical studies. Initial assays have suggested potential activity against various therapeutic targets, including kinases and transcription factors. The biphenyl core is known to be present in several FDA-approved drugs, underscoring its biological relevance. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. In vitro studies have shown that this compound can modulate signaling pathways involved in cancer progression, inflammation, and neurodegeneration.

One notable aspect of 2-(3-chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine is its metabolic stability. The trifluoromethyl group has been shown to enhance resistance to oxidative degradation by enzymes such as cytochrome P450 monooxygenases. This property is particularly advantageous for drug candidates that require prolonged half-life in vivo. Additionally, the compound’s solubility profile has been optimized through structural modifications to improve oral bioavailability and tissue distribution.

The development of novel analogs based on 2-(3-chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine represents an exciting area of research. By systematically varying substituents on the biphenyl ring or introducing additional functional groups, chemists can explore a wide spectrum of biological activities. For example, replacing the chlorine atom with other halogens or introducing nitrogen-containing heterocycles may alter binding properties without significantly compromising potency. Such modifications are often guided by structure/activity relationship (SAR) studies aimed at maximizing therapeutic efficacy while minimizing side effects.

The role of high-throughput screening (HTS) in identifying promising derivatives of 2-(3-chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine cannot be overstated. HTS allows researchers to rapidly test thousands of compounds against biological targets, enabling rapid identification of hits for further optimization. Recent technological advancements have further enhanced HTS capabilities, including automated robotic platforms and advanced data analysis tools. These innovations have accelerated the drug discovery process significantly over recent years.

In conclusion,2-(3-Chloro-3'-(trifluoromethyl)biphenyl-2-yl)-ethylamine (CAS No. 1261803-98-8) represents a promising scaffold for developing novel therapeutic agents with diverse biological activities. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry research programs worldwide。 Future studies should focus on elucidating its mechanism of action、 optimizing synthetic routes、and evaluating its potential as a lead compound for drug development。 With continued advancements in chemical synthesis and computational modeling， this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas。